Cas no 712345-13-6 (1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl)piperazine)

• Product Name: 1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl)piperazine
• CAS No: 712345-13-6
• MF: C₁₅H₂₂FN₃O₂S
• MW: 327.417485713959
• CID: 6070455
• PubChem ID: 973778
• Update Time: 2025-05-24

1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl)piperazine
• CHEMBL1538510
• 1-(4-fluorophenyl)-4-piperidin-1-ylsulfonylpiperazine
• 712345-13-6
• 1-(4-fluorophenyl)-4-(1-piperidinylsulfonyl)piperazine
• 1-(4-fluorophenyl)-4-(piperidin-1-ylsulfonyl)piperazine
• HMS2484E18
• 1-(4-fluorophenyl)-4-piperidin-1-ylsulfonyl-piperazine
• Z274555436
• MLS000064463
• HMS1693K05
• F1757-0492
• 1-(4-fluorophenyl)-4-piperidinosulfonyl-piperazine
• AKOS000604978
• SMR000078208
• cid_973778
• BDBM62761

• Inchi： 1S/C15H22FN3O2S/c16-14-4-6-15(7-5-14)17-10-12-19(13-11-17)22(20,21)18-8-2-1-3-9-18/h4-7H,1-3,8-13H2
• InChI Key： IZXQHLSQCLBTDK-UHFFFAOYSA-N
• SMILES： S(N1CCN(C2C=CC(=CC=2)F)CC1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 327.14167629g/mol
• Monoisotopic Mass: 327.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl)piperazine

Introduction to 1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl)piperazine (CAS No. 712345-13-6)

1-(4-fluorophenyl)-4-(piperidine-1-sulfonylpiperazine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 712345-13-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine and piperidine-sulfonyl groups in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The compound's structure consists of a 4-fluorophenyl ring linked to a piperazine core, which is further modified by a piperidine-1-sulfonyl group. This arrangement not only enhances its solubility and bioavailability but also influences its interaction with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of 1-(4-fluorophenyl)-4-(piperidine-1-sulfonylpiperazine) and its derivatives. Researchers have been investigating its role in various therapeutic areas, including central nervous system (CNS) disorders, neurodegenerative diseases, and inflammatory conditions. The compound's ability to interact with multiple neurotransmitter systems makes it a promising candidate for the development of next-generation therapeutics.

One of the most compelling aspects of 1-(4-fluorophenyl)-4-(piperidine-1-sulfonylpiperazine) is its potential as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling the creation of libraries of compounds with tailored pharmacological properties. This flexibility has been exploited in high-throughput screening campaigns aimed at identifying novel drug candidates.

The compound's interaction with biological targets has been studied using both computational modeling and experimental techniques. These studies have revealed that it can bind to various receptors and enzymes, suggesting multiple mechanisms of action. For instance, preliminary data indicate that it may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, its potential to modulate dopamine pathways has raised interest in its application for treating disorders such as Parkinson's disease.

The synthesis of 1-(4-fluorophenyl)-4-(piperidine-1-sulfonylpiperazine) involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the 4-fluorophenyl group is typically achieved through fluorination reactions, which require precise control to ensure high yield and purity. The subsequent coupling of the piperazine core with the sulfonyl group is another critical step that demands careful optimization to minimize side reactions.

In terms of pharmacokinetic properties, 1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl

The compound's potential applications extend beyond CNS disorders. Emerging research suggests that it may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of 1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl

The development of 1-(4-fluorophenyl)-4-(piperidine-1-sulfonyl strong>piperazine) as a drug candidate is part of a broader trend toward personalized medicine. By leveraging structural diversity and computational techniques, researchers can design molecules that are better suited to individual patient needs. This approach holds the promise of improving treatment outcomes while minimizing side effects.

In conclusion, 1-(< strong >4-fluorophenyl strong >)-4-(< strong > piperidine-1-sulfonyl strong >) piperazine (CAS No. 712345-13-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and pharmacological properties make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in the next generation of drug development.